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Compound of Interest

Compound Name: Heptyl acetoacetate

Cat. No.: B1266076 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This document provides a comprehensive guide

to the personal protective equipment (PPE), operational procedures, and disposal plans for

Heptyl acetoacetate (CAS No. 42598-96-9).

Chemical Identity and Hazards:

Heptyl acetoacetate is an organic compound that requires careful handling due to its potential

hazards. Based on available data for similar chemicals, it is prudent to treat it as a combustible

liquid that may cause skin and eye irritation.[1]

Property Value Source

CAS Number 42598-96-9 [1][2]

Molecular Formula C11H20O3 [3]

Molecular Weight 200.27 g/mol [3]

Appearance
Colorless to Almost colorless

clear liquid
[1]

Boiling Point 170 °C / 30mmHg [3]

Flash Point 99 °C (210.2 °F) [4]

Purity >95.0% (GC) [1]
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Hazard Statements:
H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

Precautionary Statements:
P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P302 + P352: IF ON SKIN: Wash with plenty of water.[1]

P337 + P313: If eye irritation persists: Get medical advice/attention.[1]

P362 + P364: Take off contaminated clothing and wash it before reuse.[1]

P332 + P313: If skin irritation occurs: Get medical advice/attention.[1]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial when working with Heptyl acetoacetate to minimize exposure

and ensure safety.

1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[5]

Ensure that an eyewash station and safety shower are readily accessible.[6]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are mandatory. Inspect

gloves for any signs of degradation or puncture before use.[5]

Body Protection: A laboratory coat is required. For tasks with a higher risk of splashing, a

chemical-resistant apron or coveralls should be worn over the lab coat.
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Respiratory Protection: Generally not required in a well-ventilated area. If vapors or aerosols

are likely to be generated, use a NIOSH-approved respirator with an organic vapor cartridge.

3. Handling Protocol:

Before starting, ensure all necessary PPE is correctly worn.

Dispense the chemical carefully, avoiding splashing.

Keep containers tightly closed when not in use to prevent the release of vapors.[5]

Avoid contact with skin, eyes, and clothing.

After handling, wash hands thoroughly with soap and water.

Disposal Plan: Managing Heptyl Acetoacetate Waste
Proper disposal of chemical waste is critical to protect personnel and the environment.

1. Waste Segregation and Collection:

Collect all waste containing Heptyl acetoacetate in a designated, properly labeled, and

sealed container.

Do not mix Heptyl acetoacetate waste with other incompatible waste streams.

2. Spill Management:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand, or

earth).

Collect the absorbed material into a sealed container for disposal.

Ventilate the area of the spill.

For large spills, evacuate the area and follow your institution's emergency procedures.

3. Final Disposal:
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Dispose of Heptyl acetoacetate waste through a licensed hazardous waste disposal

company.[6]

Follow all local, state, and federal regulations for chemical waste disposal.[6]

Contaminated containers should be treated as hazardous waste and disposed of

accordingly.[7]

Workflow for Handling and Disposal of Heptyl
Acetoacetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Heptyl Acetoacetate | 42598-96-9 | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]

2. spectrumchemical.com [spectrumchemical.com]

3. ACETOACETIC ACID N-HEPTYL ESTER | 42598-96-9 [chemicalbook.com]

4. heptyl acetoacetate, 42598-96-9 [thegoodscentscompany.com]

5. echemi.com [echemi.com]

6. tcichemicals.com [tcichemicals.com]

7. cdhfinechemical.com [cdhfinechemical.com]

To cite this document: BenchChem. [Essential Safety and Logistical Guidance for Handling
Heptyl Acetoacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266076#personal-protective-equipment-for-
handling-heptyl-acetoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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